Cas no 720669-74-9 (4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide)

• Product Name: 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide
• CAS No: 720669-74-9
• MF: C₁₈H₁₇BrFNO₃S
• MW: 426.299886465073
• CID: 6238994
• PubChem ID: 11835458
• Update Time: 2025-05-20

4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide
• F1673-6990
• SR-01000014102
• Z57790053
• AF-399/42751554
• 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-[(4-fluorophenyl)methyl]benzamide
• 4-bromo-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide
• 720669-74-9
• AKOS002227355
• AKOS016120569
• 4-bromo-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide
• 4-bromo-N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]benzamide
• SR-01000014102-1

• Inchi： 1S/C18H17BrFNO3S/c19-15-5-3-14(4-6-15)18(22)21(17-9-10-25(23,24)12-17)11-13-1-7-16(20)8-2-13/h1-8,17H,9-12H2
• InChI Key： PGCMKYSDQZTHOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N(CC1C=CC(=CC=1)F)C1CCS(C1)(=O)=O)=O

Computed Properties

• Exact Mass: 425.00966g/mol
• Monoisotopic Mass: 425.00966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide

Introduction to 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide (CAS No. 720669-74-9)

4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide, identified by its CAS number 720669-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of benzamide derivatives, characterized by its complex structural framework, which includes a bromo substituent, a thiolan ring system, and a fluorophenyl methyl moiety. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural motif of 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide is particularly noteworthy due to the presence of the thiolan ring, a cyclic sulfide derivative that has been increasingly studied for its potential in modulating biological pathways. The 1,1-dioxo group further enhances the molecular complexity, contributing to its reactivity and interaction with biological targets. Additionally, the 4-fluorophenyl substituent introduces electronic and steric effects that can influence the compound's pharmacokinetic profile and binding affinity to enzymes or receptors.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives with enhanced therapeutic efficacy and reduced side effects. The incorporation of halogen atoms, such as the bromo group in this compound, is a common strategy to improve metabolic stability and binding interactions. The fluorine atom in the 4-fluorophenyl moiety is particularly significant, as it has been shown to enhance binding affinity and selectivity in various drug molecules. This feature makes 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide a valuable scaffold for designing next-generation pharmaceutical agents.

One of the most compelling aspects of this compound is its potential application in addressing inflammatory and immunological disorders. Benzamide derivatives have long been recognized for their anti-inflammatory properties, often acting by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The structural features of 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide suggest that it may interact with these enzymes or other inflammatory mediators, thereby modulating the inflammatory response. Preliminary studies have indicated that compounds with similar structural motifs exhibit promising activity in preclinical models of inflammation.

Furthermore, the thiolan ring system present in this molecule has been implicated in various biological processes, including redox signaling and enzyme inhibition. Thiol-containing compounds are known for their ability to interact with thiols in biological molecules, such as glutathione, which plays a crucial role in detoxification and cellular protection. By targeting these interactions, 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide may offer novel therapeutic strategies for conditions where redox balance is disrupted.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiolan ring, introduction of the bromo substituent, and coupling with the 4-fluorophenylmethylbenzamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the final product.

From a medicinal chemistry perspective, the development of 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide highlights the importance of structural diversity in drug design. By modifying different parts of the molecular framework—such as replacing or altering functional groups—scientists can fine-tune the pharmacological properties of benzamide derivatives. This approach allows for the identification of compounds with optimal solubility, bioavailability, and target specificity. The integration of computational modeling techniques has further accelerated this process by enabling virtual screening and prediction of molecular interactions.

In clinical settings, compounds like 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide are being evaluated for their potential in treating chronic diseases characterized by inflammation and oxidative stress. For instance, studies have suggested that benzamide derivatives may have applications in managing rheumatoid arthritis or other autoimmune conditions by modulating immune cell function and reducing pro-inflammatory cytokine production. Additionally, their ability to cross the blood-brain barrier makes them attractive candidates for treating neuroinflammatory disorders such as Alzheimer's disease or multiple sclerosis.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new therapies to patients suffering from debilitating diseases. As our understanding of molecular interactions continues to evolve, compounds like 4-bromo-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-fluorophenyl)methylbenzamide will play a crucial role in advancing therapeutic interventions.